Cas no 80421-74-5 (2-(trifluoromethyl)-1H-Imidazole-5-methanol)

• Product name: 2-(trifluoromethyl)-1H-Imidazole-5-methanol
• CAS No: 80421-74-5
• MF: C₅H₅N₂OF₃
• MW: 166.1012
• CID: 1118087
• PubChem ID: 596822

2-(trifluoromethyl)-1H-Imidazole-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)-1H-Imidazole-5-methanol
• Imidazole, 2-trifluoromethyl-5-hydroxymethyl-
• (2-(Trifluoromethyl)-1H-imidazol-5-yl)methanol
• 80421-74-5
• [2-(Trifluoromethyl)-1H-imidazol-5-yl]methanol #
• SQTNWNVQTBVLLT-UHFFFAOYSA-N

• Inchi： InChI=1S/C5H5F3N2O/c6-5(7,8)4-9-1-3(2-11)10-4/h1,11H,2H2,(H,9,10)
• InChI Key： SQTNWNVQTBVLLT-UHFFFAOYSA-N
• SMILES： C1=C(NC(=N1)C(F)(F)F)CO

Computed Properties

• Exact Mass: 166.03539727g/mol
• Monoisotopic Mass: 166.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 48.9Ų